Cas no 597-02-4 (Pentonic acid,4,5-dideoxy-2-C-methyl- (9CI))

• Product Name: Pentonic acid,4,5-dideoxy-2-C-methyl- (9CI)
• CAS No: 597-02-4
• MF: C₆H₁₂O₄
• MW: 148.157082557678
• CID: 384273
• PubChem ID: 317030
• Update Time: 2025-04-19

Pentonic acid,4,5-dideoxy-2-C-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pentonic acid,4,5-dideoxy-2-C-methyl- (9CI)
• 2,3-dihydroxy-2-methylpentanoic acid
• 2,3-Dihydroxy-2-methyl-valeriansaeure
• 2,3-dihydroxy-2-methyl-valeric acid
• 2-Methyl-pentandiol-(2.3)-saeure-(1)
• AC1L7V5K
• NSC246160
• DTXSID90311879
• WBPIKRWVCLNWOS-UHFFFAOYSA-N
• 597-02-4
• NSC-246160
• 4,5-Dideoxy-2-c-methylpentonic acid #
• (+)-threo-2,3-dihydroxy-2-methylvaleric acid
• AKOS006380580
• SCHEMBL446452

• Inchi： 1S/C6H12O4/c1-3-4(7)6(2,10)5(8)9/h4,7,10H,3H2,1-2H3,(H,8,9)
• InChI Key： WBPIKRWVCLNWOS-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)(C)C(CC)O

Computed Properties

• Exact Mass: 148.07356
• Monoisotopic Mass: 148.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• Density: 1.259
• Boiling Point: 333.2°Cat760mmHg
• Flash Point: 169.5°C
• Refractive Index: 1.496
• PSA: 77.76
• LogP: -0.40710

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Hydroxy fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Hydroxy fatty acids